Cas no 31594-44-2 (2-ethoxy-3-nitropyridine)

• Product Name: 2-ethoxy-3-nitropyridine
• CAS No: 31594-44-2
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1110732
• PubChem ID: 15786625
• Update Time: 2025-11-06

2-ethoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-3-nitro-Pyridine
• 2-Ethoxy-3-nitropyridine
• KJTXUEVNNJSFJA-UHFFFAOYSA-N
• EN300-78548
• AKOS006289721
• 31594-44-2
• SCHEMBL6376744
• DB-093768
• G23813
• 2-ethoxy-3-nitropyridine

• Inchi： 1S/C7H8N2O3/c1-2-12-7-6(9(10)11)4-3-5-8-7/h3-5H,2H2,1H3
• InChI Key： KJTXUEVNNJSFJA-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-ethoxy-3-nitropyridine

2-ethoxy-3-nitropyridine (CAS No. 31594-44-2): An Overview of Its Properties, Applications, and Recent Research Advances

2-Ethoxy-3-nitropyridine (CAS No. 31594-44-2) is a versatile compound with significant applications in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with an ethoxy group at the 2-position and a nitro group at the 3-position. The combination of these functional groups imparts distinct chemical properties that make 2-ethoxy-3-nitropyridine a valuable intermediate in various synthetic processes.

The chemical formula of 2-ethoxy-3-nitropyridine is C₈H₉N₂O₃, and its molecular weight is approximately 171.17 g/mol. The compound is a yellow solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 78 to 80°C, and it has a boiling point of around 260°C at atmospheric pressure.

2-Ethoxy-3-nitropyridine exhibits strong electron-withdrawing properties due to the presence of the nitro group, which can influence its reactivity in various chemical reactions. This property makes it an excellent starting material for the synthesis of more complex molecules, particularly those used in pharmaceuticals and agrochemicals. The ethoxy group, on the other hand, provides steric bulk and can affect the solubility and reactivity of the molecule in different solvents.

In recent years, there has been significant interest in the use of 2-ethoxy-3-nitropyridine as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, researchers have explored its use in the development of new antiviral agents and anticancer drugs. A study published in the Journal of Medicinal Chemistry reported that derivatives of 2-ethoxy-3-nitropyridine exhibited potent antiviral activity against several strains of influenza virus. Another study in the European Journal of Medicinal Chemistry highlighted the anticancer potential of these derivatives, showing promising results in inhibiting the growth of various cancer cell lines.

Beyond its pharmaceutical applications, 2-ethoxy-3-nitropyridine has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. For example, researchers have utilized 2-ethoxy-3-nitropyridine as a monomer to create polymers with enhanced electrical conductivity and stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2-ethoxy-3-nitropyridine typically involves nitration of 2-ethoxypyridine followed by further functionalization steps to introduce additional substituents or modify existing ones. The nitration step is crucial and must be carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

Safety considerations are an important aspect when handling 2-ethoxy-3-nitropyridine. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-ethoxy-3-nitropyridine (CAS No. 31594-44-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it an essential building block for synthesizing novel compounds with potential therapeutic and technological benefits. Ongoing research continues to uncover new uses for this versatile molecule, further solidifying its importance in various scientific fields.